Cas no 1805119-60-1 (1-Bromo-2,4-diamino-3-(trifluoromethoxy)benzene)

• Product Name: 1-Bromo-2,4-diamino-3-(trifluoromethoxy)benzene
• CAS No: 1805119-60-1
• MF: C₇H₆BrF₃N₂O
• MW: 271.034551143646
• CID: 4973838
• Update Time: 2023-08-24

1-Bromo-2,4-diamino-3-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2,4-diamino-3-(trifluoromethoxy)benzene

• Inchi： 1S/C7H6BrF3N2O/c8-3-1-2-4(12)6(5(3)13)14-7(9,10)11/h1-2H,12-13H2
• InChI Key： WJLVLEUFQGRPTD-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1N)OC(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 202
• XLogP3: 2.4
• Topological Polar Surface Area: 61.3